Cas no 59985-28-3 (5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-)

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy- structure
59985-28-3 structure
Product Name:5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-
CAS No:59985-28-3
MF:C20H32O3
MW:320.466286659241
CID:371544
PubChem ID:5353272
Update Time:2025-04-19

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-
    • 12-Hydroxy-5,8,10,14-eicosatetraenoic Acid
    • (5E,8E,10E,14E)-12-Hydroxyicosa-5,8,10,14-tetraenoic acid
    • (E,Z,Z,Z)-12-hydroxy-5,8,10,14-Eicosatetraenoic acid
    • 5,8,10,14-eicosatetraenoic acid, 12-hydroxy-, (5E,8E,10E,14E)-
    • 5,8,10,14-Eicosatetraenoic acid, 12-hydroxy-, (E,Z,Z,Z)-
    • (+/-)12-HETE
    • 59985-28-3
    • 12(S)-Hydroxy-5,8,10,14-eicosatetraenoic acid
    • 12-S-Hydroxyeicosatetraenoic acid
    • 12-hydroxy-5,8,10,14-icosatetraenoic acid
    • 12-Hete
    • CHEBI:19138
    • Q27109114
    • 12-R-Hete
    • 12-HETE-[d8]
    • 71030-37-0
    • SCHEMBL198433
    • 12-S-Hete
    • 5,8,10,14-Eicosatetraenoic acid, 12-hydroxy-
    • Inchi: 1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7+,11-8+,13-10+,17-14+
    • InChI Key: ZNHVWPKMFKADKW-GIZKKEBHSA-N
    • SMILES: OC(/C=C/C=C/C/C=C/CCCC(=O)O)C/C=C/CCCCC

Computed Properties

  • Exact Mass: 320.23526
  • Monoisotopic Mass: 320.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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